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Compound of Interest

Compound Name: HTS07545

Cat. No.: B10857871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HTS07545 is a potent and selective inhibitor of sulfide:quinone oxidoreductase (SQOR), a key

enzyme in the mitochondrial hydrogen sulfide (H₂S) oxidation pathway.[1][2][3] With an IC₅₀ of

30 nM, HTS07545 effectively reduces the degradation rate of H₂S, a critical signaling molecule

involved in various physiological and pathological processes.[1][3] These application notes

provide detailed protocols for the preparation of HTS07545 stock solutions using dimethyl

sulfoxide (DMSO), ensuring optimal solubility and stability for in vitro and in vivo research

applications, particularly in studies related to heart failure and pancreatic ductal

adenocarcinoma.[1]

Data Presentation
Chemical and Physical Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10857871?utm_src=pdf-interest
https://www.benchchem.com/product/b10857871?utm_src=pdf-body
https://www.medchemexpress.com/hts07545.html
https://www.medkoo.com/products/55828
https://www.molnova.com/en/KITSThr/HTS07545.html
https://www.benchchem.com/product/b10857871?utm_src=pdf-body
https://www.medchemexpress.com/hts07545.html
https://www.molnova.com/en/KITSThr/HTS07545.html
https://www.benchchem.com/product/b10857871?utm_src=pdf-body
https://www.medchemexpress.com/hts07545.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₂₂H₁₈N₂O₃ [1][2]

Molecular Weight 358.36 g/mol [2]

Appearance White to off-white solid [1]

Purity >98% (typical)

CAS Number 118666-03-8 [1][2]

Solubility
Solvent

Maximum
Solubility

Notes Reference

DMSO
100 mg/mL (279.03

mM)

Requires sonication

for complete

dissolution. It is

recommended to use

freshly opened,

anhydrous DMSO as

the compound is

hygroscopic.

[1]

Aqueous Solutions Poor
HTS07545 has poor

aqueous solubility.
[4]

Recommended Storage Conditions
Form

Storage
Temperature

Shelf Life Reference

Solid Powder -20°C 3 years [1]

4°C 2 years [1]

DMSO Stock Solution -80°C 6 months [1]

-20°C 1 month [1]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM HTS07545 Stock
Solution in DMSO
Materials:

HTS07545 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath

Procedure:

Pre-weighing Preparation: Allow the HTS07545 vial to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh out 3.58 mg of HTS07545 powder and transfer it to a sterile

microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the HTS07545
powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in an ultrasonic water bath and

sonicate for 10-15 minutes, or until the solution is clear.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b10857871?utm_src=pdf-body
https://www.benchchem.com/product/b10857871?utm_src=pdf-body
https://www.benchchem.com/product/b10857871?utm_src=pdf-body
https://www.benchchem.com/product/b10857871?utm_src=pdf-body
https://www.benchchem.com/product/b10857871?utm_src=pdf-body
https://www.medchemexpress.com/hts07545.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aliquotting: Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1]

Stock Solution Preparation Table for Different
Concentrations

Desired Concentration Mass of HTS07545 for 1 mL of DMSO

1 mM 0.358 mg

5 mM 1.79 mg

10 mM 3.58 mg

50 mM 17.9 mg

100 mM 35.8 mg

Note: For higher concentrations, gentle warming (e.g., 37°C) may be required in addition to

sonication to achieve complete dissolution.

Mandatory Visualizations
HTS07545 Stock Solution Preparation Workflow
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Equilibrate HTS07545 to Room Temperature

Weigh 3.58 mg of HTS07545

Add 1 mL of Anhydrous DMSO

Vortex Vigorously

Ultrasonicate if Necessary

Ensure Complete Dissolution

Aliquot into Single-Use Tubes

Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM HTS07545 stock solution.

Mechanism of Action of HTS07545
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Caption: HTS07545 inhibits the SQOR enzyme in the mitochondria.

Safety and Handling
Standard laboratory safety precautions should be followed when handling HTS07545 and

DMSO. This includes wearing personal protective equipment (PPE) such as safety glasses,

gloves, and a lab coat. Work in a well-ventilated area. For detailed safety information, refer to

the Safety Data Sheet (SDS).[5][6]

Stability and Storage Considerations
Hygroscopic Nature: HTS07545 is hygroscopic; therefore, it is crucial to use newly opened,

anhydrous DMSO to prevent degradation and ensure accurate concentration.[1]

Freeze-Thaw Cycles: Repeated freeze-thaw cycles should be avoided as they can lead to

compound degradation. Aliquotting the stock solution into single-use volumes is highly

recommended.[1]
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Light Sensitivity: While not explicitly stated for HTS07545, it is good practice to protect stock

solutions from light by storing them in amber vials or wrapping tubes in aluminum foil,

especially for long-term storage.

Troubleshooting
Problem Possible Cause Solution

Compound does not fully

dissolve

- Insufficient sonication or

vortexing.- Use of hydrated

DMSO.- Concentration is too

high.

- Increase sonication time.-

Use fresh, anhydrous DMSO.-

Gently warm the solution (do

not boil).- Prepare a more

dilute stock solution.

Precipitate forms upon cooling - Solution is supersaturated.

- Gently warm and sonicate the

solution again before use.-

Prepare a fresh, more dilute

stock solution.

Inconsistent experimental

results

- Inaccurate weighing or

pipetting.- Degradation of

stock solution due to improper

storage or multiple freeze-thaw

cycles.

- Ensure proper calibration of

equipment.- Prepare fresh

aliquots from a new stock

solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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